Cas no 2034339-15-4 (N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 2034339-15-4
• MF: C₁₆H₁₄FNO₅S
• MW: 351.34946680069
• CID: 6409679
• PubChem ID: 121019193
• Update Time: 2025-10-28

N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• 2034339-15-4
• F6516-0812
• 3-fluoro-N-[[5-(furan-2-yl)furan-2-yl]methyl]-4-methoxybenzenesulfonamide
• N-([2,2'-bifuran]-5-ylmethyl)-3-fluoro-4-methoxybenzenesulfonamide
• N-({[2,2'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• AKOS026702337

• Inchi： 1S/C16H14FNO5S/c1-21-14-7-5-12(9-13(14)17)24(19,20)18-10-11-4-6-16(23-11)15-3-2-8-22-15/h2-9,18H,10H2,1H3
• InChI Key： VYFSYWRVLMIOHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCC1=CC=C(C2=CC=CO2)O1)(=O)=O

Computed Properties

• Exact Mass: 351.05767188g/mol
• Monoisotopic Mass: 351.05767188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.1Ų

Additional information on N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide

N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No 2034339-15-4, known as N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The molecule's structure comprises a sulfonamide group attached to a benzene ring, which is further substituted with fluoro and methoxy groups, along with a bifuran moiety linked via a methylene group. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of bifuran-containing compounds in medicinal chemistry. The bifuran moiety in this compound is particularly interesting due to its ability to form stable radical intermediates, which are crucial in various biological processes. Researchers have explored the potential of this compound as a precursor for synthesizing advanced materials, such as conductive polymers and organic semiconductors. Its ability to undergo redox reactions makes it a valuable component in the development of new electronic materials.

The synthesis of N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the bifuran derivative, followed by nucleophilic substitution to introduce the sulfonamide group. This compound has been synthesized using both solution-phase and solid-phase methodologies, with the latter offering advantages in terms of scalability and purity.

One of the most exciting developments involving this compound is its application in drug discovery. The presence of the fluoro and methoxy groups on the benzene ring enhances its pharmacokinetic properties, making it an attractive candidate for designing bioactive molecules. Recent research has focused on its potential as an inhibitor of certain enzyme systems, which could lead to novel therapeutic agents for treating diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in nanotechnology applications. The sulfonamide group plays a critical role in stabilizing these structures, which can be used in the development of sensors, catalytic surfaces, and energy storage devices.

The study of CAS No 2034339-15-4 has also contributed to our understanding of sulfur-based functional groups in organic chemistry. The sulfonamide group is known for its stability under physiological conditions, making it ideal for use in drug delivery systems. Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and biological targets at an atomic level, providing deeper insights into its mechanism of action.

In conclusion, N-({2,2'-bifuran-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various fields.